8-Ethyl-4,6,7-trimethoxy-2-naphthoic acid

• Molecular Formula: C16H18O5
• Molecular Weight: 290.31 g/mol
• IUPAC Name: 8-ethyl-4,6,7-trimethoxynaphthalene-2-carboxylic acid
• InChI: InChI=1S/C16H18O5/c1-5-10-11-6-9(16(17)18)7-13(19-2)12(11)8-14(20-3)15(10)21-4/h6-8H,5H2,1-4H3,(H,17,18)
• InChI Key: YVWZENCGGXEPFN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C=C(C=C(C2=CC(=C1OC)OC)OC)C(=O)O

Description

8-Ethyl-4,6,7-trimethoxy-2-naphthoic acid is a useful research compound. Its molecular formula is C16H18O5 and its molecular weight is 290.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

LTMP (7.5 mmol) is added at 0° C. to a solution of 4,6,7-trimethoxy-8-methyl-2-naphthoic acid (0.414 g, 1.5 mmol) in anhydrous THF (30 mL). The mixture is stirred for 2 h at 0° C. then trapped with MeI (0.943 mL, 15 mmol). After 2 h at 0° C., the reaction mixture is heated to ambient temperature and then hydrolysed with 30 mL of water. The aqueous phase is washed with ethyl ether (2×20 mL), acidified with 2M HCl (pH 1-2), then extracted with ethyl ether (3×30 mL). The combined organic phases are dried over MgSO4, filtered, then concentrated under reduced pressure. The residue is recrystallized (cyclohexane/ethyl acetate) to give 8-ethyl-4,6,7-trimethoxy-2-naphthoic acid (3) (0.392 g, 90%). 1H NMR (200 MHz, acetone-d6): 8.22 (s, 1H), 7.44 (s, 1H), 7.29 (s, 1H), 3.96 (s, 3H, OCH3), 3.89 (s, 3H, OCH3), 3.78 (s, 3H, OCH3), 3.02 (q, 2H, CH2), 1.16 (t, 3H, CH3). 13C NMR (100 MHz, DMSO-d6): 167.8, 154.2, 153.2, 146.9, 132.9, 127.0, 126.5, 125.0, 118.5, 102.6, 99.6, 60.6, 55.6, 55.4, 18.6, 15.4. IR (cm−1): 2940, 2826, 2637, 1682, 1464. SMHR, [M+H]+ calculated for C16H19O5: 291.1232. Found: 291.1230.